Cas no 721968-62-3 (1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol)

1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol is a versatile organic compound characterized by its unique 1H-indenyl group. This compound exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. Its diol functionality provides multiple points of reaction, facilitating the synthesis of complex organic molecules. The compound's structural stability and reactivity make it a valuable intermediate in pharmaceutical and agrochemical industries.
1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol structure
721968-62-3 structure
Product Name:1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol
CAS No:721968-62-3
MF:C11H14O2
MW:178.227663516998
CID:544328
PubChem ID:23087690
Update Time:2025-06-18

1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-(2,3-dihydro-1H-inden-5-yl)-
    • 1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol
    • indan-5-ylethane-1,2-diol
    • EN300-1869785
    • indan-5-yl-ethan-1,2diol
    • SCHEMBL5688224
    • DTXSID40630461
    • indan-5-yl-ethan-1,2-diol
    • SYJJOWUKWHHZHG-UHFFFAOYSA-N
    • 721968-62-3
    • Inchi: 1S/C11H14O2/c12-7-11(13)10-5-4-8-2-1-3-9(8)6-10/h4-6,11-13H,1-3,7H2
    • InChI Key: SYJJOWUKWHHZHG-UHFFFAOYSA-N
    • SMILES: OC(CO)C1C=CC2CCCC=2C=1

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869785-0.05g
1-(2,3-dihydro-1H-inden-5-yl)ethane-1,2-diol
721968-62-3
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$707.0 2023-09-18
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1869785-5.0g
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Enamine
EN300-1869785-10.0g
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Enamine
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